Cas no 1217641-50-3 (rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester)

rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester is a chemically modified derivative of cotinine, notable for its structural specificity and utility in analytical and research applications. The compound features a trans-configuration at the 3'-hydroxy position and a methyl ester group at the 3-carboxylic acid site, enhancing its stability and solubility for chromatographic and spectroscopic studies. Its well-defined stereochemistry makes it valuable as a reference standard in metabolite identification, particularly in nicotine metabolism research. The esterification improves handling and storage properties while retaining reactivity for further derivatization. This compound is suited for use in method development, quality control, and biochemical investigations requiring high-purity intermediates.
rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester structure
1217641-50-3 structure
Product Name:rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester
CAS No:1217641-50-3
MF:C12H14N2O4
MW:250.250563144684
CID:1058731
PubChem ID:46781758
Update Time:2025-05-20

rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester
    • rac trans-3´-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester
    • methyl 5-[(2R,4S)-4-hydroxy-1-methyl-5-oxopyrrolidin-2-yl]pyridine-3-carboxylate
    • 1217641-50-3
    • DTXSID50675929
    • Inchi: 1S/C12H14N2O4/c1-14-9(4-10(15)11(14)16)7-3-8(6-13-5-7)12(17)18-2/h3,5-6,9-10,15H,4H2,1-2H3/t9-,10+/m1/s1
    • InChI Key: DNFIWDMDMFAVNN-ZJUUUORDSA-N
    • SMILES: O[C@@H]1C(N(C)[C@@H](C2C=NC=C(C(=O)OC)C=2)C1)=O

Computed Properties

  • Exact Mass: 250.09500
  • Monoisotopic Mass: 250.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 464.8±45.0 °C at 760 mmHg
  • Flash Point: 234.9±28.7 °C
  • Solubility: Chloroform, Dichloromethane, Methanol
  • PSA: 79.73000
  • LogP: 0.07020
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H924526-2.5mg
rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester
1217641-50-3
2.5mg
$150.00 2023-05-18
TRC
H924526-25mg
rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester
1217641-50-3
25mg
$1171.00 2023-05-18

Additional information on rac trans-3'-Hydroxy Cotinine-3-carboxylic Acid Methyl Ester

Introduction to Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester (CAS No. 1217641-50-3)

Rac trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester, identified by the CAS number 1217641-50-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, belonging to the alkaloid class, exhibits a complex structural framework that makes it a valuable subject of study for researchers exploring potential therapeutic applications.

The molecular structure of Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester incorporates a pyridine ring, which is a common motif in many biologically active molecules. The presence of hydroxyl and ester functional groups further enhances its chemical reactivity, making it a versatile intermediate in synthetic chemistry. This structural complexity not only contributes to its unique physicochemical properties but also opens up diverse possibilities for its application in drug development.

In recent years, there has been growing interest in alkaloids derived from natural sources due to their potential pharmacological properties. Cotinine, a metabolite of nicotine, has been extensively studied for its effects on the nervous system. The derivative Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester represents a modified version of cotinine, with modifications that may enhance its bioavailability or alter its pharmacological profile. Such modifications are crucial in the development of new drugs, as they can lead to improved efficacy and reduced side effects.

One of the most compelling aspects of Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester is its potential as a precursor in the synthesis of more complex molecules. The ester group, in particular, can be readily manipulated through various chemical reactions, allowing for the introduction of additional functional groups or the attachment of other molecular fragments. This flexibility makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening assays, where large libraries of compounds are synthesized and tested for biological activity.

The pharmacological properties of Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester have been the subject of several recent studies. Researchers have been particularly interested in its potential as an agonist or antagonist for nicotinic acetylcholine receptors (nAChRs). These receptors are involved in various physiological processes, including neurotransmission, muscle contraction, and cognitive function. By modulating nAChR activity, compounds like Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester could have applications in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD).

In addition to its potential neurological applications, there is evidence suggesting that Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester may have therapeutic benefits in other areas. For instance, some studies have indicated that it could possess anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its structural similarity to known analgesic agents suggests that it might exhibit pain-relieving effects.

The synthesis of Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester presents both challenges and opportunities for synthetic chemists. The need for precise control over stereochemistry is critical due to the presence of multiple chiral centers in its structure. Advanced synthetic techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods not only enhance the yield and efficiency of the synthesis but also improve the overall quality of the final product.

The analytical characterization of Rac Trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester is another important aspect that requires careful attention. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further biological testing.

In conclusion, Rac trans-3'-Hydroxy Cotinine-3-Carboxylic Acid Methyl Ester (CAS No. 1217641-50-3) is a promising compound with diverse potential applications in pharmaceutical research and drug development. Its complex structure and unique functional groups make it a valuable tool for synthetic chemists and a candidate for further exploration in various therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an increasingly important role in the development of novel treatments for human diseases.

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